Cas no 2229246-54-0 (2-(2-chloro-5-methylphenyl)-2-methylpropanal)

• Product Name: 2-(2-chloro-5-methylphenyl)-2-methylpropanal
• CAS No: 2229246-54-0
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5832141
• PubChem ID: 165635735
• Update Time: 2025-08-03

2-(2-chloro-5-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)-2-methylpropanal
• 2229246-54-0
• EN300-1980017

• Inchi： 1S/C11H13ClO/c1-8-4-5-10(12)9(6-8)11(2,3)7-13/h4-7H,1-3H3
• InChI Key： LEOMXGRXTQMWAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-chloro-5-methylphenyl)-2-methylpropanal

Comprehensive Analysis of 2-(2-Chloro-5-methylphenyl)-2-methylpropanal (CAS No. 2229246-54-0)

The chemical compound 2-(2-chloro-5-methylphenyl)-2-methylpropanal (CAS No. 2229246-54-0) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance, and fine chemical synthesis. With its unique structural properties, this compound serves as a critical building block in the development of high-value products. Researchers and industry professionals are increasingly exploring its applications due to its potential in creating novel aromatic aldehydes and chiral synthons.

One of the most searched questions related to this compound is: "What are the industrial uses of 2-(2-chloro-5-methylphenyl)-2-methylpropanal?" The answer lies in its versatility. This aldehyde derivative is widely utilized in the synthesis of agrochemicals, pharmaceuticals, and perfumery ingredients. Its chloro and methyl substituents enhance its reactivity, making it a preferred choice for cross-coupling reactions and catalyzed transformations. Recent studies have also highlighted its role in green chemistry initiatives, aligning with the global push for sustainable manufacturing processes.

Another trending topic is the synthetic routes for CAS 2229246-54-0. Modern methodologies often employ palladium-catalyzed reactions or microwave-assisted synthesis to improve yield and reduce waste. The compound’s propanal backbone allows for further functionalization, enabling the creation of complex molecules with tailored properties. This adaptability has made it a subject of interest in drug discovery and material science, where precision and efficiency are paramount.

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In conclusion, 2-(2-chloro-5-methylphenyl)-2-methylpropanal represents a nexus of innovation in organic chemistry. Its applications span multiple industries, driven by advancements in catalytic technology and molecular design. As research continues to uncover new potentials, this compound is poised to remain a focal point in both academic and industrial settings.